7-Methylimidazo[1,2-a]pyridin-6-amine

• IUPAC Name: 7-methylimidazo[1,2-a]pyridin-6-amine
• InChI: InChI=1S/C8H9N3/c1-6-4-8-10-2-3-11(8)5-7(6)9/h2-5H,9H2,1H3
• InChI Key: UCIOIZSVWRSEDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CN2C=C1N
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol

Description

7-Methylimidazo[1,2-a]pyridin-6-amine is a heterocyclic compound with the molecular formula C8H8N2. It has a molecular weight of 132.1625. This compound is a valuable scaffold in organic synthesis and pharmaceutical chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 7-Methylimidazo[1,2-a]pyridin-6-amine, can be achieved through a solvent- and catalyst-free method. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is fast, clean, high-yielding, and environmentally benign.

Molecular Structure Analysis

The molecular structure of 7-Methylimidazo[1,2-a]pyridin-6-amine consists of a fused imidazole and pyridine ring. The compound has a methyl group attached to the imidazole ring.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, including 7-Methylimidazo[1,2-a]pyridin-6-amine, can undergo various chemical reactions. One of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives is the direct functionalization of this valuable scaffold.

Physical And Chemical Properties Analysis

7-Methylimidazo[1,2-a]pyridin-6-amine has a molecular weight of 132.1625. More specific physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

• Medicinal Chemistry and Synthesis :

  • Pyrido[1,2-a]benzimidazoles, a compound class related to 7-Methylimidazo[1,2-a]pyridin-6-amine, are significant in medicinal chemistry due to properties like solubility and DNA intercalation. One notable drug containing this core is the antibiotic Rifaximin (Masters et al., 2011).
  • A study on 2-methylimidazo[1,2-a]pyridine-substituted 2-aminopyrimidine derivatives, which are structurally similar to 7-Methylimidazo[1,2-a]pyridin-6-amine, found cytotoxic activity and CDK inhibitor activity. These compounds present potential as leads for designing cytotoxic and CDK inhibitor compounds (Vilchis-Reyes et al., 2010).

• Cancer Research :

  • Research on PhIP, a compound similar to 7-Methylimidazo[1,2-a]pyridin-6-amine, showed it to be a carcinogen in cooked food, inducing colon and mammary carcinomas in rats. This suggests a potential link to human malignancies in the colon and breast (Ito et al., 1991).
  • Another study found that heterocyclic amine mutagens, including PhIP, induce tumors in rats and could be used to identify potential chemopreventive agents against colon carcinogens (Xu & Dashwood, 1999).

• Materials Chemistry :

  • The fluorescence property of pyrido[1,2-a]benzimidazoles is noteworthy in materials chemistry, indicating potential applications in this field (Masters et al., 2011).

Mechanism of Action

While the specific mechanism of action for 7-Methylimidazo[1,2-a]pyridin-6-amine is not mentioned in the retrieved papers, imidazo[1,2-a]pyridines have been recognized for their wide range of applications in medicinal chemistry.

Future Directions

The future directions in the research of 7-Methylimidazo[1,2-a]pyridin-6-amine and similar compounds involve the development of more efficient and environmentally friendly synthetic methods. There is also a focus on exploring their potential applications in medicinal chemistry.